Cas no 2034430-25-4 (N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide
• CAS No: 2034430-25-4
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6394630
• PubChem ID: 119106264
• Update Time: 2025-05-21

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide
• N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-1-(3-methylphenyl)methanesulfonamide
• N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-1-(3-methylphenyl)methanesulfonamide
• F6573-9185
• AKOS026705596
• 2034430-25-4
• N-((5-(furan-3-yl)pyridin-3-yl)methyl)-1-(m-tolyl)methanesulfonamide

• Inchi： 1S/C18H18N2O3S/c1-14-3-2-4-15(7-14)13-24(21,22)20-10-16-8-18(11-19-9-16)17-5-6-23-12-17/h2-9,11-12,20H,10,13H2,1H3
• InChI Key： FZFLUNKDADRSQG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(NCC1C=NC=C(C2=COC=C2)C=1)(=O)=O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.6Ų

Additional information on N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide

Comprehensive Overview of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034430-25-4)

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide (CAS No. 2034430-25-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique furan and pyridine moieties, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which combine a methanesulfonamide group with a 3-methylphenyl substituent, offering a versatile scaffold for further modifications.

The molecular structure of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide includes a furan-3-yl ring attached to a pyridin-3-ylmethyl group, enhancing its reactivity and binding affinity. This makes it a promising candidate for targeting specific biological pathways. Recent studies highlight its potential in modulating enzyme activity, particularly in the context of inflammatory and metabolic disorders. The presence of the methanesulfonamide functional group further contributes to its stability and solubility, critical factors in drug formulation.

In the pharmaceutical industry, N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide is being explored for its role in developing novel therapeutics. Its ability to interact with key protein targets has sparked interest in treating conditions such as chronic pain and autoimmune diseases. Additionally, the compound’s furan and pyridine components are known for their electron-rich properties, making them valuable in designing advanced materials with conductive or luminescent characteristics.

The synthesis of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide involves multi-step organic reactions, including coupling and sulfonylation processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity. Given the growing demand for sulfonamide-based compounds, this molecule is also being studied for its environmental impact and biodegradability, aligning with the global push for sustainable chemistry practices.

Market trends indicate a rising interest in N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide, particularly in academic and industrial research. Its CAS No. 2034430-25-4 is frequently cited in patent applications, underscoring its commercial potential. As the scientific community continues to investigate its properties, this compound is expected to play a pivotal role in next-generation drug development and material innovation.

For researchers and industry professionals, understanding the nuances of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-1-(3-methylphenyl)methanesulfonamide is essential. Its combination of furan, pyridine, and methanesulfonamide groups offers a unique chemical profile, making it a subject of ongoing exploration. Future studies may focus on its pharmacokinetics and toxicology to ensure safe and effective applications in medicine and beyond.